Cas no 2229397-01-5 (tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2229397-01-5
• MF: C₁₅H₂₀ClNO₃
• MW: 297.777203559875
• CID: 6593316
• PubChem ID: 165654815
• Update Time: 2025-05-20

tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate
• 2229397-01-5
• tert-butyl N-[4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenyl]carbamate
• EN300-1871072

• Inchi： 1S/C15H20ClNO3/c1-14(2,3)20-13(19)17-10-6-7-12(16)11(8-10)15(4,5)9-18/h6-9H,1-5H3,(H,17,19)
• InChI Key： AAZOPQDDNFIDEM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C=O)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.1131712g/mol
• Monoisotopic Mass: 297.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate

tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate (CAS No. 2229397-01-5): An Overview

tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate (CAS No. 2229397-01-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The chemical structure of tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further substituted with a 4-chloro and 3-(2-methyl-1-oxopropan-2-yl)phenyl group. This intricate arrangement of functional groups imparts the compound with distinct physical and chemical properties, making it an intriguing subject for research.

In the realm of pharmaceutical research, tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its ability to modulate specific biological pathways, particularly those involved in inflammation and pain management. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory properties, tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate has also been investigated for its potential neuroprotective effects. Research conducted at the University of California, San Francisco (UCSF) found that this compound can protect neuronal cells from oxidative stress-induced damage, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of tert-butyl N-4-chloro-3-(2-methyl-1-oxopropan-2-yl)phenylcarbamate involves several steps, including the formation of the tert-butyl carbamate intermediate and subsequent substitution reactions to introduce the 4-chloro and 3-(2-methyl-1-oxopropan-2-y l)phenyl groups. The efficiency and purity of these synthetic routes are critical for ensuring the quality and consistency of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and purify this compound.

In terms of safety and handling, tert-butyl N-4-chloro-3-(2-methyl -1 -oxopropan - 2 - yl ) phen yl carbamate should be managed with care due to its reactivity with certain chemicals and its potential to form hazardous byproducts under specific conditions. Proper storage conditions, such as maintaining it in a cool, dry place away from strong oxidizing agents, are essential to ensure its stability and safety.

The market demand for compounds like tert-butyl N - 4 - chlor o - 3 - ( 2 - methyl - 1 - oxop ro pan - 2 - yl ) phen yl carbamate is growing due to their versatile applications in drug discovery and development. Pharmaceutical companies are increasingly investing in research to identify new derivatives and analogs that can enhance the therapeutic efficacy while minimizing side effects.

In conclusion, tert-but yl N - 4 - chlor o - 3 - ( 2 - methyl - 1 - oxop ro pan - 2 - yl ) phen yl carbamate (CAS No. 2 2 9 397 -01 -5) represents a promising molecule with significant potential in various fields of chemistry and medicine. Its unique structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.